Cas no 2652-13-3 (Nonasiloxane,1,1,1,3,3,5,5,7,7,9,9,11,11,13,13,15,15,17,17,17-eicosamethyl-)

• Product Name: Nonasiloxane,1,1,1,3,3,5,5,7,7,9,9,11,11,13,13,15,15,17,17,17-eicosamethyl-
• CAS No: 2652-13-3
• MF: C₂₀H₆₀O₈Si₉
• MW: 681.455115318298
• MDL: MFCD32706446
• CID: 275118
• PubChem ID: 75858
• Update Time: 2025-04-19

Nonasiloxane,1,1,1,3,3,5,5,7,7,9,9,11,11,13,13,15,15,17,17,17-eicosamethyl- Chemical and Physical Properties

Names and Identifiers

• Nonasiloxane,1,1,1,3,3,5,5,7,7,9,9,11,11,13,13,15,15,17,17,17-eicosamethyl-
• bis[[[[dimethyl(trimethylsilyloxy)silyl]oxy-dimethylsilyl]oxy-dimethylsilyl]oxy]-dimethylsilane
• Eicosamethylnonasiloxane
• Icosamethylnonasiloxane
• Nonasiloxane, eicosamethyl-
• eicosamethyl-nonasiloxan
• eicosamethyl-nonasiloxane
• eicosa-methyl nonasiloxane
• Icosamethyl-nonasiloxane
• UNII-B639AIG7S0
• AS-76239
• EINECS 220-175-9
• EICOSAMETHYLNONASILOXANE [MI]
• Eicosamethylnonasiloxan
• NS00048081
• Q27274418
• Nonasiloxane, 1,1,1,3,3,5,5,7,7,9,9,11,11,13,13,15,15,17,17,17-eicosamethyl-
• B639AIG7S0
• XVNZQBSRKFXKSM-UHFFFAOYSA-N
• NONASILOXANE, 1,1,1,3,3,5,5,7,7,9,9,11,11,13,13,15,15,17,17,17- EICOSAMETHYL-
• 2,2,4,4,6,6,8,8,10,10,12,12,14,14,16,16,18,18-octadecamethyl-3,5,7,9,11,13,15,17-octaoxa-2,4,6,8,10,12,14,16,18-nonasilanonadecane
• DTXSID8062575
• D92974
• 2652-13-3
• SCHEMBL475596
• NONASILOXANE, ICOSAMETHYL

• MDL： MFCD32706446
• Inchi： 1S/C20H60O8Si9/c1-29(2,3)21-31(7,8)23-33(11,12)25-35(15,16)27-37(19,20)28-36(17,18)26-34(13,14)24-32(9,10)22-30(4,5)6/h1-20H3
• InChI Key： XVNZQBSRKFXKSM-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 680.2211
• Monoisotopic Mass: 680.22115768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 16
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• Density: 0.918
• Boiling Point: bp4.9 173°
• Refractive Index: nD20 1.3980
• PSA: 73.84